![molecular formula C10H11NOS B075728 2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol CAS No. 1439-72-1](/img/structure/B75728.png)
2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has been found to exhibit a range of biological activities.
Mechanism of Action
The mechanism of action of 2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol is not fully understood. However, it has been proposed that the compound exerts its biological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cancer progression. It has also been shown to activate the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation. Animal studies have shown that the compound can improve cognitive function and protect against neurodegeneration. Additionally, the compound has been shown to have anti-viral and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol in lab experiments is its wide range of biological activities. The compound has been shown to exhibit anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties, making it a versatile tool for researchers. Additionally, the compound has been found to be relatively safe and non-toxic, making it suitable for use in in vitro and in vivo studies.
However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action of the compound is not fully understood, which can make it difficult to interpret the results of experiments. Additionally, the compound can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are several future directions for research on 2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the optimal dosage and administration of the compound for these applications.
Another area of interest is the development of new synthesis methods for the compound. This could increase its availability for research purposes and potentially lead to the development of new therapeutic agents.
Finally, there is a need for further studies on the mechanism of action of this compound. Understanding how the compound exerts its biological effects could lead to the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of 2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol can be achieved through several methods, including the reaction of 2-aminobenzothiazole with ethylene oxide in the presence of a base, or the reaction of 2-mercaptobenzothiazole with ethylene oxide in the presence of a base. Both methods result in the formation of the desired compound with high yield and purity.
Scientific Research Applications
2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. Additionally, it has been shown to have neuroprotective effects and to improve cognitive function. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
CAS RN |
1439-72-1 |
---|---|
Molecular Formula |
C10H11NOS |
Molecular Weight |
193.27 g/mol |
IUPAC Name |
2-(2-methyl-1,3-benzothiazol-6-yl)ethanol |
InChI |
InChI=1S/C10H11NOS/c1-7-11-9-3-2-8(4-5-12)6-10(9)13-7/h2-3,6,12H,4-5H2,1H3 |
InChI Key |
LNMXUZSATGFHQK-UHFFFAOYSA-N |
SMILES |
CC1=NC2=C(S1)C=C(C=C2)CCO |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)CCO |
synonyms |
6-Benzothiazoleethanol,2-methyl-(7CI,8CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.